Cas no 1360892-11-0 (3-Iodo-4-methyl-1H-indole)

• Product Name: 3-Iodo-4-methyl-1H-indole
• CAS No: 1360892-11-0
• MF: C₉H₈IN
• MW: 257.070994377136
• MDL: MFCD22558215
• CID: 4784906
• Update Time: 2025-11-02

3-Iodo-4-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methyl-1H-indole

• MDL： MFCD22558215
• Inchi： 1S/C9H8IN/c1-6-3-2-4-8-9(6)7(10)5-11-8/h2-5,11H,1H3
• InChI Key： PDRWMPXRPZKKJP-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC=C(C)C=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8

Additional information on 3-Iodo-4-methyl-1H-indole

3-Iodo-4-methyl-1H-indole (CAS 1360892-11-0): A Versatile Building Block in Organic Synthesis

The 3-Iodo-4-methyl-1H-indole (CAS 1360892-11-0) represents an important class of halogenated indole derivatives that has gained significant attention in modern organic chemistry and pharmaceutical research. As a functionalized indole compound, it serves as a crucial intermediate in the synthesis of various biologically active molecules, making it particularly valuable for researchers exploring new drug discovery and medicinal chemistry applications.

Structurally, 3-Iodo-4-methyl-1H-indole features an indole core substituted with an iodine atom at the 3-position and a methyl group at the 4-position. This unique arrangement of substituents makes it an excellent candidate for palladium-catalyzed cross-coupling reactions, which are among the most frequently searched topics in synthetic chemistry forums and academic databases. The presence of both the iodo substituent and methyl group offers multiple possibilities for further functionalization, addressing the growing demand for diverse chemical building blocks in pharmaceutical research.

Recent trends in chemical research highlight the importance of indole derivatives in developing novel therapeutic agents. The 3-Iodo-4-methyl-1H-indole scaffold has shown particular promise in the synthesis of compounds with potential central nervous system activity, a hot topic in current medicinal chemistry research. This aligns with the increasing number of searches for "indole-based CNS drugs" and "modified indole pharmaceuticals" across scientific search engines.

The compound's applications extend beyond pharmaceutical development. In material science, 3-Iodo-4-methyl-1H-indole serves as a precursor for the synthesis of organic electronic materials, particularly those with potential applications in OLED technology - another highly searched topic in recent years. The electron-rich nature of the indole ring system, combined with the iodine leaving group, makes it suitable for creating conjugated systems with tailored electronic properties.

From a synthetic chemistry perspective, 3-Iodo-4-methyl-1H-indole offers several advantages that answer common questions in organic synthesis forums. The iodo substituent provides excellent reactivity in various cross-coupling reactions while maintaining good stability under standard storage conditions. This balance between reactivity and stability makes it a preferred choice over other halogenated indoles for many synthetic applications.

The growing interest in green chemistry approaches has also impacted research involving this compound. Recent publications have explored more sustainable methods for introducing iodine into the indole system, addressing the frequent search queries about "eco-friendly halogenation methods." These developments make 3-Iodo-4-methyl-1H-indole even more relevant to current research trends.

In analytical chemistry, the distinct spectral features of 3-Iodo-4-methyl-1H-indole make it easily identifiable by common techniques such as NMR and mass spectrometry. This characteristic is particularly valuable for researchers who frequently search for "indole compound characterization" methods. The methyl group's proton signals and the iodine atom's heavy atom effect provide clear diagnostic markers in spectroscopic analysis.

The stability profile of 3-Iodo-4-methyl-1H-indole is another aspect that draws research attention. Unlike some other halogenated heterocycles, it demonstrates good stability at room temperature when properly stored, answering common practical questions about "handling iodinated compounds" found in chemistry Q&A platforms. This stability contributes to its popularity as a synthetic intermediate.

Recent patent literature reveals an increasing number of applications for 3-Iodo-4-methyl-1H-indole derivatives in various therapeutic areas. This trend corresponds with the growing number of searches for "patented indole compounds" and "indole-based drug candidates." The compound's versatility in medicinal chemistry makes it a valuable tool for intellectual property development in the pharmaceutical industry.

From a commercial perspective, the demand for 3-Iodo-4-methyl-1H-indole has been steadily increasing, reflecting the broader market growth for specialty chemical intermediates. Suppliers frequently update their product listings with this compound, often highlighting its high purity and suitability for various synthetic applications - key factors that researchers consider when sourcing chemicals.

The future research directions for 3-Iodo-4-methyl-1H-indole appear promising, with potential applications in emerging fields such as chemical biology and probe development. These applications align with current scientific interests, as evidenced by increasing searches for "indole-based molecular probes" and "chemical tools for biological studies." The compound's structural features make it suitable for creating targeted molecular tools.

In conclusion, 3-Iodo-4-methyl-1H-indole (CAS 1360892-11-0) represents a versatile and valuable compound in modern chemical research. Its applications span pharmaceutical development, material science, and chemical biology, addressing many current research trends and frequently searched topics in the scientific community. As research continues to explore new applications for functionalized indole derivatives, this compound is likely to maintain its importance as a key building block in organic synthesis.